Cas no 125441-02-3 (2H-Pyran-2-one-5-t,tetrahydro-5-t-4-hydroxy-4-methyl- (9CI))

• Product Name: 2H-Pyran-2-one-5-t,tetrahydro-5-t-4-hydroxy-4-methyl- (9CI)
• CAS No: 125441-02-3
• MF: C₆H₁₀O₃
• MW: 134.158020973206
• CID: 138464
• PubChem ID: 71308375
• Update Time: 2025-04-19

2H-Pyran-2-one-5-t,tetrahydro-5-t-4-hydroxy-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one-5-t,tetrahydro-5-t-4-hydroxy-4-methyl- (9CI)
• MEVALONOLACTONE, RS-, [5-3H]
• (+/-)-MEVALONOLACTONE-5-3H
• -]-MEVALONIC ACID LACTONE
• [+/-]-MEVALONIC ACID LACTONE
• DTXSID50745474
• 125441-02-3
• 4-Hydroxy-4-methyl(5,5-~3~H_2_)oxan-2-one
• 4-hydroxy-4-methyl-5,5-ditritiooxan-2-one

• Inchi： 1S/C6H10O3/c1-6(8)2-3-9-5(7)4-6/h8H,2-4H2,1H3/i2T2
• InChI Key： JYVXNLLUYHCIIH-BMCFWTDKSA-N
• SMILES： O1C(CC(C)(C([3H])([3H])C1)O)=O

Computed Properties

• Exact Mass: 134.079442676g/mol
• Monoisotopic Mass: 134.079442676g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: liquid
• Flash Point: 16 °C
• PSA: 46.53000
• LogP: 0.07440
• Solubility: Not determined

2H-Pyran-2-one-5-t,tetrahydro-5-t-4-hydroxy-4-methyl- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Storage Condition：−20°C